Cas no 52611-78-6 (Grayanol B)

• Product Name: Grayanol B
• CAS No: 52611-78-6
• Molecular Formula: C₂₀H₃₂O₆
• Molecular Weight: 368.46448
• CID: 1578138
• PubChem ID: 171174

Grayanol B Properties

Names and Identifiers

• Grayanol B
• (1S,14R)-1,3β,6β,14,16-Pentahydroxy-1,5-secograyanotox-10(20)-en-5-one
• 52611-78-6
• DB-214844
• 3,5a-Methano-5aH-cycloheptacyclodecen-8(1H)-one, dodecahydro-4,7,10,12,14-pentahydroxy-4,9,9-trimethyl-13-methylene-, (3R-(3R*,4R*,5aS*,7R*,10S*,12S*,13aS*,14R*))-
• (3R,4r,7r,10s,12s,13as,14r)-4,7,10,12,14-pentahydroxy-4,9,9-trimethyl-13-methylidenedodecahydro-3,5a-methanocyclohepta[10]annulen-8(1h)-one

• InChIKey： GYJWAHUFJQYZSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H32O6/c1-10-11-5-6-12-16(24)20(11,9-19(12,4)26)8-14(22)17(25)18(2,3)15(23)7-13(10)21/h11-16,21-24,26H,1,5-9H2,2-4H3
• SMILES： CC1(O)CC23CC(O)C(=O)C(C)(C)C(O)CC(O)C(=C)C2CCC1C3O

Computed Properties

• Exact Mass: 368.21988874g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 368.21988874g/mol
• Heavy Atom Count: 26
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids